Cas no 1285499-46-8 (3-(naphthalen-1-yl)-N'-(1E)-(4-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(naphthalen-1-yl)-N'-(1E)-(4-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 1285499-46-8
• MF: C₂₁H₁₅N₅O₃
• MW: 385.375503778458
• CID: 6265897
• PubChem ID: 6867573
• Update Time: 2025-10-28

3-(naphthalen-1-yl)-N'-(1E)-(4-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(naphthalen-1-yl)-N'-(1E)-(4-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide
• AKOS001327666
• 5-NAPHTHALEN-1-YL-2H-PYRAZOLE-3-CARBOXYLIC ACID (4-NITRO-BENZYLIDENE)-HYDRAZIDE
• Z57461697
• F1092-1801
• (E)-3-(naphthalen-1-yl)-N'-(4-nitrobenzylidene)-1H-pyrazole-5-carbohydrazide
• 1285499-46-8
• 3-naphthalen-1-yl-N-[(E)-(4-nitrophenyl)methylideneamino]-1H-pyrazole-5-carboxamide

• Inchi： 1S/C21H15N5O3/c27-21(25-22-13-14-8-10-16(11-9-14)26(28)29)20-12-19(23-24-20)18-7-3-5-15-4-1-2-6-17(15)18/h1-13H,(H,23,24)(H,25,27)/b22-13+
• InChI Key： QECLWGWEQYBMMK-LPYMAVHISA-N
• SMILES： O=C(C1=CC(C2=CC=CC3C=CC=CC2=3)=NN1)N/N=C/C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 385.11748936g/mol
• Monoisotopic Mass: 385.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(naphthalen-1-yl)-N'-(1E)-(4-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide

3-(Naphthalen-1-yl)-N'-(1E)-(4-Nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285499-46-8)

The compound 3-(naphthalen-1-yl)-N'-(1E)-(4-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285499-46-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a naphthalene ring, a pyrazole ring, and a hydrazone functional group. The presence of these structural elements endows the molecule with unique chemical and physical properties, making it a subject of interest in fields such as drug discovery, material science, and analytical chemistry.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the compound, which is crucial for its application in sensitive areas like pharmacology. The naphthalenyl group in the molecule contributes to its aromatic stability, while the pyrazole ring introduces heterocyclic properties that can interact with biological targets in novel ways.

One of the most promising applications of 3-(naphthalen-1-yl)-N'-(1E)-(4-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide lies in its potential as a drug candidate. Researchers have explored its ability to inhibit specific enzymes and receptors, which could lead to the development of new therapeutic agents for diseases such as cancer and neurodegenerative disorders. The 4-nitrophenyl group within the molecule plays a critical role in modulating its pharmacokinetic properties, ensuring better bioavailability and target specificity.

In addition to its biomedical applications, this compound has shown remarkable potential in material science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. The conjugated system formed by the naphthalene and pyrazole rings facilitates efficient charge transport, which is essential for these applications.

The synthesis of 3-(naphthalen-1-y...